Cas no 1269291-91-9 (4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine)

4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine structure

1269291-91-9 structure

Product Name:4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine

CAS No:1269291-91-9

MF:C₁₀H₆F₃N₃

MW:225.169951915741

CID:1089394

PubChem ID:56956176

Update Time:2025-09-26

4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine
- 4-pyridin-3-yl-2-(trifluoromethyl)pyrimidine
- 1269291-91-9
- AKOS022172559
- A12330
- DTXSID30719097
- Inchi： 1S/C10H6F3N3/c11-10(12,13)9-15-5-3-8(16-9)7-2-1-4-14-6-7/h1-6H
- InChI Key： ROJCVANPLRZNQP-UHFFFAOYSA-N
- SMILES： FC(C1=NC=CC(C2C=NC=CC=2)=N1)(F)F

Computed Properties

Exact Mass: 225.05138169g/mol
Monoisotopic Mass: 225.05138169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 38.7Å²

4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM165800-1g	4-(pyridin-3-yl)-2-(trifluoromethyl)pyrimidine	1269291-91-9	95%	1g	$830	2021-08-05
Alichem	A029194250-1g	4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine	1269291-91-9	95%	1g	$714.00	2022-04-03
Chemenu	CM165800-1g	4-(pyridin-3-yl)-2-(trifluoromethyl)pyrimidine	1269291-91-9	95%	1g	$693	2024-08-02
Ambeed	A555029-1g	4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine	1269291-91-9	95+%	1g	$700.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770680-1g	4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine	1269291-91-9	98%	1g	￥7350.00	2024-08-09

4-(Pyridin-3-yl)-2-(trifluoromethyl)pyrimidine Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

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